Cas no 2411279-07-5 (2-[(3-Formyl-1H-indole-6-carbonyl)amino]-N-methyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-[(3-Formyl-1H-indole-6-carbonyl)amino]-N-methyl-1,3-thiazole-5-carboxamide
• CAS No: 2411279-07-5
• MF: C₁₅H₁₂N₄O₃S
• MW: 328.345781326294
• CID: 5357631
• PubChem ID: 145901570
• Update Time: 2025-10-29

2-[(3-Formyl-1H-indole-6-carbonyl)amino]-N-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3826900555
• 2-[(3-Formyl-1H-indole-6-carbonyl)amino]-N-methyl-1,3-thiazole-5-carboxamide
• 3-formyl-N-[5-(methylcarbamoyl)-1,3-thiazol-2-yl]-1H-indole-6-carboxamide

• Inchi： 1S/C15H12N4O3S/c1-16-14(22)12-6-18-15(23-12)19-13(21)8-2-3-10-9(7-20)5-17-11(10)4-8/h2-7,17H,1H3,(H,16,22)(H,18,19,21)
• InChI Key： CRKIXJKAPYSAFV-UHFFFAOYSA-N
• SMILES： S1C(C(NC)=O)=CN=C1NC(C1C=CC2C(C=O)=CNC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 489
• XLogP3: 1.3
• Topological Polar Surface Area: 132

Additional information on 2-[(3-Formyl-1H-indole-6-carbonyl)amino]-N-methyl-1,3-thiazole-5-carboxamide

Professional Introduction to Compound with CAS No. 2411279-07-5 and Product Name: 2-[(3-Formyl-1H-indole-6-carbonyl)amino]-N-methyl-1,3-thiazole-5-carboxamide

Compound with the CAS number 2411279-07-5 and the product name 2-[(3-formyl-1H-indole-6-carbonyl)amino]-N-methyl-1,3-thiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate framework of this molecule, featuring a thiazole core, indole moiety, and formyl group, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The thiazole ring is a heterocyclic compound that has been extensively studied for its biological activity. It is a key structural component in numerous pharmacologically active agents, including antibiotics, antifungals, and anti-inflammatory drugs. The presence of the formyl group in this compound suggests potential reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the amino and carboxamide functional groups contribute to the compound's versatility, enabling various chemical modifications that could enhance its pharmacological properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of bioisosterism, where structural analogs are designed to maintain or improve biological activity while altering physicochemical properties. The compound in question exemplifies this approach, as it combines elements from different chemical classes—indole, thiazole, and carboxamide—to create a novel structure with potential therapeutic benefits. Studies have shown that derivatives of thiazole and indole exhibit significant biological activity, particularly in the context of cancer chemoprevention and treatment.

In particular, the 3-formyl group within the indole moiety serves as a versatile handle for further functionalization. This group can participate in condensation reactions with various nucleophiles, allowing for the synthesis of complex heterocycles that may exhibit enhanced pharmacological activity. The N-methyl substitution on the thiazole ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. These features make this compound an attractive scaffold for designing new drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the thiazole ring, introduction of the indole moiety, and functionalization with the formyl group. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve these objectives. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is essential for characterizing the compound's structure and purity.

Once synthesized, compounds like this one undergo rigorous testing to evaluate their biological activity. Initial studies often focus on assessing their interaction with target enzymes or receptors relevant to specific diseases. For example, derivatives of thiazole and indole have been investigated for their potential as kinase inhibitors or antioxidants. The presence of multiple functional groups in this compound suggests that it may exhibit multiple modes of action, making it a promising candidate for multitarget drug design.

Computational methods play an increasingly important role in modern drug discovery. Molecular modeling techniques can be used to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design by identifying key binding sites and optimizing molecular properties for improved affinity. Additionally, virtual screening can help identify potential lead compounds or analogs with enhanced activity based on large databases of chemical structures.

The development of new therapeutic agents is often hampered by challenges such as poor solubility or bioavailability. However, strategies like prodrug design or formulation optimization can address these issues. The structural features of this compound provide opportunities for such modifications. For instance, derivatization of the formyl group could lead to prodrugs that release active species in vivo under specific conditions.

In conclusion, compound CAS No. 2411279-07-5 represents a significant contribution to pharmaceutical chemistry due to its complex structure and versatile functional groups. Its potential applications in drug development are vast, ranging from cancer therapy to anti-inflammatory treatments. Ongoing research efforts are focused on optimizing its synthesis, evaluating its biological activity, and exploring novel therapeutic applications. As our understanding of molecular interactions continues to advance, compounds like this one are poised to play a crucial role in addressing unmet medical needs.